Cas no 2679947-61-4 ((3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2679947-61-4
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• CID: 5631313
• PubChem ID: 165943447
• Update Time: 2025-10-28

(3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679947-61-4
• EN300-28283000
• (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C10H14F3NO4/c1-4-5-18-8(17)14-6(10(11,12)13)9(2,3)7(15)16/h4,6H,1,5H2,2-3H3,(H,14,17)(H,15,16)/t6-/m0/s1
• InChI Key： HCDDTKLHSHTFFI-LURJTMIESA-N
• SMILES： FC([C@H](C(C(=O)O)(C)C)NC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 269.08749241g/mol
• Monoisotopic Mass: 269.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Introduction to (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic Acid (CAS No. 2679947-61-4)

(3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2679947-61-4, belongs to a class of molecules that exhibit promising properties for drug development. The presence of multiple fluorine atoms, a trifunctional amino acid derivative, and an ester group contributes to its complex chemical behavior and makes it a subject of intense research interest.

The structural motif of (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid incorporates several key functional groups that are highly relevant in medicinal chemistry. The trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the chiral center at the third carbon atom provides a stereogenic element that can influence the compound's biological activity and selectivity. The ester group and the propenyl ether moiety contribute to the molecule's solubility and reactivity, making it a versatile building block for further chemical modifications.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can lead to improved binding affinity, reduced metabolic degradation, and increased bioavailability. This trend has spurred investigations into the synthesis and applications of fluorinated amino acids and their derivatives. Among these compounds, (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid stands out as a promising candidate for further exploration.

The synthesis of (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid involves multi-step organic transformations that require precise control over reaction conditions. The stereochemistry at the chiral center must be carefully preserved to ensure the desired enantiomeric purity. Advanced synthetic techniques such as asymmetric hydrogenation and chiral auxiliary-assisted methods are often employed to achieve this goal. The presence of multiple functional groups also necessitates careful consideration of reaction sequences to minimize side products and maximize yield.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Preliminary studies have suggested that derivatives of (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid may exhibit inhibitory activity against various biological targets. For instance, modifications to the ester group could lead to the development of protease inhibitors or kinase inhibitors that are crucial in treating inflammatory diseases and cancer. Additionally, the propenyl ether moiety offers opportunities for further functionalization through cross-coupling reactions, enabling the creation of complex molecular architectures with tailored biological properties.

The field of drug discovery has been significantly impacted by advancements in computational chemistry and high-throughput screening technologies. These tools have facilitated the rapid identification of lead compounds with high potential for therapeutic efficacy. In this context, (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid serves as a valuable scaffold for virtual screening and molecular docking studies. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying promising candidates for further optimization.

The unique structural features of this compound also make it an attractive candidate for exploring new synthetic methodologies. The combination of fluorine-containing groups and chiral centers provides a rich platform for developing innovative synthetic strategies. For example, fluorous chemistry techniques could be employed to facilitate purification and isolation processes due to the strong interactions between fluorine atoms. Furthermore, asymmetric catalysis may be utilized to enhance the efficiency of chiral transformations.

In conclusion, (3S)-4,4,4-trifluoro-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679947-61-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional nature make it a versatile tool for drug development. Ongoing research efforts are focused on harnessing its potential through innovative synthetic approaches and exploring its applications in therapeutic contexts. As our understanding of fluorinated compounds continues to grow，this compound is poised to play a crucial role in shaping the future of medicinal chemistry.